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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962 Get Quote

Essential Safety and Handling Guide for 2-Bromo-4-
nitrobenzoic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-4-nitrobenzoic acid
(CAS No: 16426-64-5). Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromo-4-nitrobenzoic acid is a hazardous substance that can cause skin and serious eye

irritation, and may lead to respiratory irritation.[1][2][3][4] It is also harmful if swallowed. Some

data suggests it may be suspected of causing genetic defects, cancer, or damage to fertility.

Therefore, the use of appropriate personal protective equipment is mandatory.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

(compliant with OSHA 29 CFR

1910.133 or EU Standard

EN166) or a face shield.[2][5]

[6]

To prevent contact with eyes,

which can cause serious

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.[1][5]

To prevent skin contact, which

can cause irritation.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).[3][5][6]

Required when engineering

controls are insufficient, if dust

is generated, or during spill

cleanup to prevent respiratory

tract irritation.[3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Review Safety Data: Before handling, thoroughly review the Safety Data Sheet (SDS).

Gather PPE: Assemble and inspect all required PPE as detailed in the table above.

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[2][3][5][7] Keep an appropriate spill kit readily accessible.

2. Handling the Chemical:

Weighing and Transfer: Handle the solid carefully to avoid the formation of dust.[1][2][3][6]

Performing the Experiment: Keep containers tightly closed when not in use.[2][3] Avoid

contact with skin, eyes, and clothing.[1][3][7] Do not eat, drink, or smoke in the handling

area.[6][7]

3. Post-Experiment:
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Decontamination: Clean all glassware and surfaces that have come into contact with the

chemical.

Waste Disposal: Dispose of all waste, including contaminated PPE, in a designated, labeled

hazardous waste container.[2][3]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[1][2][3]
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Caption: Workflow for handling 2-Bromo-4-nitrobenzoic acid.
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Emergency and Disposal Plan
First-Aid Measures

In Case of Skin Contact: Immediately remove contaminated clothing and wash the affected

area with plenty of soap and water for at least 15 minutes.[1][2][3]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][2][3] Seek medical attention.[2]

If Inhaled: Move the person to fresh air.[1][2][3] If breathing is difficult, provide oxygen.[1] If

not breathing, give artificial respiration.[2][3]

If Swallowed: Rinse mouth with water.[1] Do not induce vomiting.[1] Call a physician or

poison control center immediately.[1]

Spill Management Protocol
Evacuate: Immediately clear the area of all non-essential personnel.[1][5]

Ventilate: Ensure the area is well-ventilated.[1][5][7]

Protect: Don appropriate PPE, including respiratory protection, gloves, and eye protection.[1]

[7]

Contain: Prevent further spread of the spill. Do not allow the chemical to enter drains.[1][7]

Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it into a

suitable, sealed container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.[5]
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Caption: Emergency protocol for a 2-Bromo-4-nitrobenzoic acid spill.

Disposal Plan
Waste Characterization: 2-Bromo-4-nitrobenzoic acid and materials contaminated with it

must be treated as hazardous waste.

Containerization: Use a designated, properly labeled, and sealed container for halogenated

organic waste. Do not mix with other waste streams.

Disposal Route: Engage a licensed professional waste disposal service for removal and

disposal. Do not dispose of this chemical down the drain or in regular trash.[1][7] All disposal
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activities must comply with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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